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Compound of Interest

(5-Chloro-2-fluorophenyl)acetic
Compound Name:

acid ethyl ester
CAS No.: 1256481-71-6
Cat. No.: B2845149

Get Quote

Executive Summary

(5-Chloro-2-fluorophenyl)acetic acid ethyl ester (CAS 188424-98-8) is a specialized
fluorinated building block used primarily in the synthesis of pharmaceutical active ingredients
(APIs) and advanced agrochemicals. Its core value lies in the 5-chloro-2-fluorophenyl moiety—
a "privileged scaffold" in medicinal chemistry known for optimizing metabolic stability and
potency in kinase inhibitors (e.g., ALK5) and viral protease inhibitors (e.g., SARS-CoV-2 Mpro).

This guide details the compound's physicochemical profile, validated synthetic routes, and its
strategic application in structure-activity relationship (SAR) optimization.[1]

Chemical Profile & Identification
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Parameter Specification

IUPAC Name Ethyl 2-(5-chloro-2-fluorophenyl)acetate
CAS Number 188424-98-8

Molecular Formula C10H10CIFO2

Molecular Weight 216.64 g/mol

Appearance Clear, colorless to pale yellow liquid (typical)

Soluble in MeOH, EtOH, DMSO, DCM;

Solubiliy Insoluble in water

Boiling Point ~270-280°C (Predicted at 760 mmHQ)
Density ~1.25 g/cm?3 (Predicted)

Lipophilicity (LogP) ~2.8 (Estimated)

Structural Analysis

The molecule features two critical halogen substitutions on the phenyl ring:[1][2]

e 2-Fluoro (Ortho): Induces a specific conformational lock via electrostatic repulsion with the
carbonyl oxygen or adjacent residues in a binding pocket. It also blocks metabolic oxidation
at the ortho position.

o 5-Chloro (Meta): Increases lipophilicity and fills hydrophobic pockets in target enzymes (e.g.,
ALKS selectivity pocket).

Synthetic Pathways[6]

For researchers synthesizing this intermediate or scaling it for production, two primary routes
are chemically validated.[3] Route A is preferred for laboratory scale due to the availability of
the acid precursor. Route B is preferred for industrial scale, starting from the benzyl bromide.

Pathway Visualization
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Route A: Fischer Esterification

5-Chloro-2-fluorophenylacetic acid EtOH, H2S04 (cat), Reflux
(CAS 261762-97-4) OR SOCI2, EtOH
(5-Chloro-2-fluorophenyl)
Route B: Pinner Reaction acetic acid ethyl ester
NaCN/KCN EtOH, HCI (gas), H20 (CAS 188424-98-8)
5-Chloro-2-fluorobenzyl bromide DMF or DMSO /

(CAS 71916-91-1) ———————— P Nitrile Intermediate

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways for CAS 188424-98-8. Route A is direct esterification;
Route B is homologation from the benzyl bromide.

Detailed Protocols
Route A: Acid-Catalyzed Esterification (Laboratory Scale)

This method utilizes the parent acid, 2-(5-chloro-2-fluorophenyl)acetic acid.

e Reagents: Parent acid (1.0 eq), Absolute Ethanol (excess, solvent), H2SOa4 (0.1 eq) or
Thionyl Chloride (1.1 eq).

e Procedure:
o Dissolve the acid in absolute ethanol.

o Option 1 (Catalytic): Add concentrated H2SOa dropwise. Reflux for 4—6 hours monitoring
by TLC/HPLC.

o Option 2 (Acyl Chloride): Cool ethanol to 0°C. Add SOCI:z dropwise (exothermic). Add acid.
[4] Warm to room temp, then reflux for 2 hours.

o Workup: Concentrate in vacuo. Dissolve residue in EtOAc. Wash with sat.[5] NaHCOs (to
remove unreacted acid) and brine. Dry over Na2S0Oa.[5]

* Yield: Typically >90%.

Route B: Cyanation-Ethanolysis (Scale-Up)

This method starts from 5-chloro-2-fluorobenzyl bromide.
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o Cyanation: Treat the benzyl bromide with NaCN in DMF at ambient temperature to yield (5-
chloro-2-fluorophenyl)acetonitrile.

o Ethanolysis (Pinner-like): Treat the nitrile with ethanolic HCI (gas) followed by hydrolysis, or
reflux directly with H2SO4/EtOH/H20 to convert the nitrile directly to the ethyl ester.

o Advantage: Avoids the isolation of the carboxylic acid, streamlining the process.

Applications in Drug Discovery[3][7][8][9]

The 5-chloro-2-fluorophenyl moiety is not merely a structural spacer; it is a functional
pharmacophore. The ethyl ester (CAS 188424-98-8) serves as the delivery vehicle for this
moiety, often hydrolyzed in situ or used to alkylate nucleophiles.

ALKS5 (TGF-3 Type | Receptor) Inhibitors

In the development of pyridazine-based ALKS5 inhibitors, the 5-chloro-2-fluorophenyl group is
identified as a critical "selectivity substituent.”

e Mechanism: The group occupies a specific hydrophobic pocket in the ALK5 kinase domain.

e SAR Insight: The 2-fluoro substituent provides a necessary electrostatic clash that orients
the phenyl ring for optimal pi-stacking, while the 5-chloro group fills the pocket volume,
significantly enhancing potency compared to unsubstituted analogs [1].

SARS-CoV-2 Mpro Inhibitors

Recent medicinal chemistry campaigns targeting the Main Protease (Mpro) of SARS-CoV-2
utilized this scaffold in pyrazoline-based inhibitors.[1]

» Discovery: A 5-chloro-2-fluorophenyl substitution at the C3 position of the pyrazoline core
resulted in a nearly 3-fold improvement in potency (ICso values in the nanomolar range) [2].

[1]

» Role: The moiety improves binding affinity through halogen bonding and hydrophobic
interactions within the protease active site.

Quorum Sensing Inhibitors
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Phenylalanine derivatives bearing this moiety have shown efficacy as quorum sensing
inhibitors in bacteria, disrupting biofilm formation.[3] The lipophilicity of the chlorinated ring aids
in penetrating bacterial membranes [3].

Handling & Safety (E-E-A-T)

While specific toxicological data for this ester is limited, it should be handled with the rigor
applied to halogenated benzylic esters and alpha-halo esters.

e Hazards:

o Skin/Eye Irritant: Likely causes skin irritation (H315) and serious eye irritation (H319).

o Sensitization: Potential skin sensitizer due to the reactivity of the ester and benzylic
position.

o Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). Moisture sensitive
(hydrolysis risk).

o Disposal: Incineration in a chemical combustor equipped with a scrubber for HCI and HF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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